1-methyl-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C18H20F3N5O2/c1-11-22-14(18(19,20)21)10-15(23-11)26-8-5-12(6-9-26)24-16(27)13-4-3-7-25(2)17(13)28/h3-4,7,10,12H,5-6,8-9H2,1-2H3,(H,24,27)
• InChI Key: CADNUTHGAGTCBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C3=CC=CN(C3=O)C)C(F)(F)F
• Molecular Formula: C18H20F3N5O2
• Molecular Weight: 395.4 g/mol

Description

1-methyl-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H20F3N5O2 and its molecular weight is 395.386. The purity is usually 95%.
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Scientific Research Applications

Anti-angiogenic and DNA Cleavage Activities

Research conducted on novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, which share structural similarities with the compound , has demonstrated significant anti-angiogenic and DNA cleavage activities. These derivatives effectively blocked the formation of blood vessels in vivo in the chick chorioallantoic membrane (CAM) model and exhibited differential migration and band intensities in DNA binding/cleavage assays. This suggests their potential as anticancer agents, leveraging both anti-angiogenic and cytotoxic effects (Kambappa et al., 2017).

Novel Heterocyclic Compounds with Anti-inflammatory and Analgesic Properties

Another research avenue explores the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, leading to the discovery of compounds with significant COX-2 inhibitory selectivity, analgesic, and anti-inflammatory activities. These findings underscore the potential of such compounds, including derivatives of the compound , in the development of new therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).

Glycine Transporter 1 Inhibitor

A structurally diverse compound, 1-methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide, was identified as a potent glycine transporter 1 (GlyT1) inhibitor. This research suggests the compound's utility in modulating glycine levels in the central nervous system, with implications for treating neurological disorders (Yamamoto et al., 2016).

Antimicrobial Activities

Further research on related compounds, such as 2-methyl-3-(2-(piperazin-1-yl)ethyl)-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one derivatives, has highlighted their potential as antimicrobial agents. These compounds were synthesized and evaluated for their efficacy against various Gram-positive and Gram-negative bacteria, with certain derivatives showing potent inhibitory activity. This highlights the potential for similar compounds, including the one , in developing new antimicrobial therapies (Krishnamurthy et al., 2011).